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Compound of Interest

Compound Name: 3-(Chloromethyl)-1-ethoxypentane
Cat. No.: B13219335
Get Quote

Executive Summary

3-(Chloromethyl)-1-ethoxypentane (CAS: 859336-44-0) is a specialized alkyl halide ether
used as a linker or chiral building block in the synthesis of complex pharmaceutical
intermediates.[1] Its structural integrity is critical, as the position of the chloromethyl side chain
(C3vs. C2 or C4) significantly alters the reactivity and biological profile of downstream
products.

This guide compares the
C NMR profile of the target molecule against its most common synthetic impurity, 2-

(Chloromethyl)-1-ethoxypentane, providing researchers with a definitive spectral fingerprint for
quality control.

Chemical Identity & Structural Logic[2]

e |[UPAC Name: 1-Ethoxy-3-(chloromethyl)pentane
e Molecular Formula:

[1]
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e Molecular Weight: 164.67 g/mol [1]

» Key Functional Groups: Primary Ether, Primary Alkyl Chloride.

Structural Visualization

The following diagram illustrates the carbon connectivity and the specific numbering scheme
used for the NMR assignment.

Et
(CH2-CH3)

Figure 1: Connectivity of 3-(Chloromethyl)-1-ethoxypentane

Click to download full resolution via product page

Comparative NMR Analysis: Target vs. Isomers

Distinguishing the target from regioisomers is the primary challenge. The table below contrasts
the predicted chemical shifts of the target (3-substituted) against the 2-substituted isomer,
highlighting the diagnostic signals.

Table 1: Comparative C Chemical Shifts (ppm)
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Target: 3- A . , Diagnostic
ernative: 2- i
Carbon Position (Chloromethyl)-... Difference (
(Chloromethyl)-...
[1][21[3114] )
~4 ppm (Branchin
c1 o ppm ( g
| 68.5-69.5 72.0-74.0 effect deshields C1 in
Isomer)
C2( 32.0-34.0( Type Change (DEPT-
38.0-40.0 (CH) .
IcH) ) 135 Inversion)
Branch (
47.0 - 48.0 45.0 - 46.0 Minor
-Cl)
Ethoxy 66.0 - 66.5 66.0 - 66.5 N/A (Overlap)
Terminal 11.0-12.0 14.0 - 15.0 Minor

Mechanistic Insight[7][8]

e The C1 Shift: In the target molecule, C1 is separated from the branching point (C3) by two
bonds. In the alternative (2-chloromethyl), the branching is at C2 (beta position). Beta-
branching typically causes a downfield shift (deshielding) of 3-5 ppm.

e DEPT-135 Validation: This is the most robust confirmation method.
o Target: C2is a

(Negative peak).

o Alternative: C2 is a

(Positive peak).[3]

Experimental Protocol
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To obtain reproducible data comparable to the values above, follow this standardized workflow.
Sample Preparation[4][7][8]
e Solvent: Chloroform-d (

, 99.8% D) with 0.03% TMS (Tetramethylsilane) as an internal standard.

e Concentration: Dissolve 30-50 mg of the oil in 0.6 mL of solvent.

o Note: High concentrations (>100 mg) may cause viscosity broadening; low concentrations
(<10 mg) require excessive scan times.

« Filtration: Filter through a cotton plug if any turbidity is observed (removes inorganic salts
from synthesis).

Acquisition Parameters (Standard 400 MHz Instrument)
e Frequency: 100 MHz (

C).
e Pulse Sequence: Proton-decoupled (zgpg30 or equivalent).

o Relaxation Delay (D1): 2.0 seconds (Ensure quaternary carbon relaxation, though none
present here).

e Scans (NS): 256-1024 (depending on concentration).

Temperature: 298 K (25°C).

Analytical Workflow Diagram
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Figure 2: Logic Flow for Isomer Discrimination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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